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Compound of Interest

Compound Name:
4,6-dimethyl-1H-indole-2-

carboxylic Acid

Cat. No.: B1306672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,6-dimethyl-1H-indole-2-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and materials science. This

document details its physicochemical properties, spectroscopic data, and relevant experimental

protocols.

Physicochemical Properties
4,6-dimethyl-1H-indole-2-carboxylic acid is a derivative of indole, a prominent scaffold in

numerous biologically active compounds. The addition of methyl groups and a carboxylic acid

moiety significantly influences its chemical characteristics.

Property Value Source

Molecular Formula C11H11NO2 PubChemLite[1], Angene[2]

Molecular Weight 189.21 g/mol PubChem[3]

Monoisotopic Mass 189.07898 Da PubChemLite[1]

CAS Number 383132-27-2
ChemicalBook[4], 2a

biotech[5]
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Spectroscopic and Analytical Data
The structural characterization of 4,6-dimethyl-1H-indole-2-carboxylic acid relies on various

spectroscopic techniques. Below are the predicted and experimental data crucial for its

identification and quality control.

Data Type Description

SMILES CC1=CC(=C2C=C(NC2=C1)C(=O)O)C

InChI

InChI=1S/C11H11NO2/c1-6-3-7(2)8-5-

10(11(13)14)12-9(8)4-6/h3-5,12H,1-2H3,

(H,13,14)

Predicted XLogP3 2.6

Predicted Collision Cross Section (CCS) values

(Å²)
[M+H]+: 138.6, [M+Na]+: 149.5, [M-H]-: 140.5

Experimental Protocols
The synthesis of indole-2-carboxylic acids can be achieved through various established

methods. A common and effective approach is the Reissert indole synthesis.

Representative Synthesis of a Dimethyl-1H-indole-2-carboxylic Acid Derivative:

Objective: To synthesize a dimethyl-substituted indole-2-carboxylic acid via the Reissert

reaction, followed by hydrolysis.

Materials:

Substituted o-nitrotoluene

Diethyl oxalate

Sodium ethoxide

Ethanol
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Hydrochloric acid

Sodium hydroxide

Diethyl ether

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Workflow Diagram:

Generalized Reissert Indole Synthesis Workflow

Step 1: Condensation

Step 2: Reductive Cyclization

Step 3: Hydrolysis

Substituted o-nitrotoluene +
 Diethyl oxalate

Ethyl o-nitrophenylpyruvate derivative

 Claisen Condensation 

Sodium ethoxide in Ethanol

Indole-2-carboxylate ester

 Reduction & Cyclization 

Reductive agent (e.g., Zn/Acetic Acid)

Final Product:
 4,6-dimethyl-1H-indole-2-carboxylic acid

 Saponification 

Aqueous NaOH, then HCl
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Caption: Generalized Reissert Indole Synthesis Workflow.

Procedure:

Condensation: In a round-bottom flask, dissolve the substituted o-nitrotoluene in absolute

ethanol. Add diethyl oxalate and a solution of sodium ethoxide in ethanol. The mixture is

stirred at room temperature until the reaction is complete (monitored by TLC).

Work-up and Isolation: The reaction mixture is poured into ice-water and acidified with dilute

HCl. The precipitated product, an ethyl o-nitrophenylpyruvate derivative, is filtered, washed

with water, and dried.

Reductive Cyclization: The intermediate is reduced using a suitable reducing agent, such as

zinc dust in acetic acid or catalytic hydrogenation. This step leads to the formation of the

corresponding indole-2-carboxylate ester.

Hydrolysis: The crude ester is then saponified by refluxing with aqueous sodium hydroxide.

After cooling, the solution is acidified with HCl to precipitate the final product, 4,6-dimethyl-
1H-indole-2-carboxylic acid.

Purification: The crude product is purified by recrystallization from a suitable solvent system

(e.g., ethanol/water) to yield the pure carboxylic acid.

Potential Signaling Pathway Involvement
Indole derivatives are known to interact with a variety of biological targets. For instance, some

indole-based molecules act as agonists or antagonists of nuclear receptors or interfere with

protein-protein interactions in signaling cascades.

Hypothetical Signaling Pathway Interaction:
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Hypothetical Cellular Signaling Pathway

Potential Point of Intervention

External Signal
(e.g., Growth Factor)

Membrane Receptor

Kinase A

activates

Kinase B

phosphorylates

Transcription Factor

activates

Target Gene Expression

regulates

Cellular Response

4,6-dimethyl-1H-indole-
2-carboxylic acid

inhibits

Click to download full resolution via product page

Caption: Hypothetical inhibition of a kinase cascade.
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This diagram illustrates a potential mechanism where an indole-carboxylic acid derivative could

inhibit a specific kinase in a signaling pathway, thereby modulating gene expression and

cellular responses. Such interactions are a key focus in drug discovery programs targeting

cancer and inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - 4,6-dimethyl-1h-indole-2-carboxylic acid (C11H11NO2)
[pubchemlite.lcsb.uni.lu]

2. 4,6-Dimethyl-1H-indole-2-carboxylic acid｜CAS 383132-27-2｜Angene International
Limited｜製品詳細 [tci-chemical-trading.com]

3. 4,7-dimethyl-1H-indole-2-carboxylic Acid | C11H11NO2 | CID 4646691 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4,6-DIMETHYL-1H-INDOLE-2-CARBOXYLIC ACID | 383132-27-2 [chemicalbook.com]

5. 2abiotech.net [2abiotech.net]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,6-dimethyl-1H-
indole-2-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306672#4-6-dimethyl-1h-indole-2-carboxylic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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